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Compound of Interest

Compound Name: Ethyl glycolate

Cat. No.: B046733

An in-depth technical guide on the core safety, handling, and GHS information for ethyl
glycolate, designed for researchers, scientists, and drug development professionals.

Introduction

Ethyl glycolate (CAS No. 623-50-7), also known as ethyl 2-hydroxyacetate, is a clear,
colorless liquid with a molecular formula of C4H803.[1][2][3][4] It serves as an important raw
material and intermediate in organic synthesis, finding applications in the preparation of
pharmaceuticals, agrochemicals, and dyes. Given its role in research and development, a
thorough understanding of its safety profile and handling requirements is critical for ensuring
laboratory safety. This guide provides comprehensive GHS data, toxicological information, and
emergency procedures.

GHS Hazard Identification

Ethyl glycolate is classified as a hazardous chemical under the Globally Harmonized System
(GHS).[3] The primary hazards are associated with irritation and combustibility.

GHS Classification Summary:
 Signal Word: Warning[1][2][3][5]
e GHS Hazard Pictogram:

o GHSO07 (Irritant)[1]
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Hazard Statements:

H227: Combustible liquid.[2][5][6]

H315: Causes skin irritation.[1][5]

H319: Causes serious eye irritation.[1][5]

H335: May cause respiratory irritation.[1][5]

Precautionary Statements:

Prevention: P210, P261, P264, P271, P280.[2][5]

Response: P302 + P352, P305 + P351 + P338.[2]

Storage: P403 + P233, P403 + P235.[2][5][6]

Disposal: P501.[2][3]

Ethyl Glycolate

(CAS: 623-50-7)

]

Physical Hazard Health Hazards
Y / LN
Combustible Liquid Skin Irritation Serious Eye Irritation Respiratory Tract Irritation
(Category 4) (Category 2) (Category 2) (STOT SE - Category 3)

GHS Hazard Profile for Ethyl Glycolate

Click to download full resolution via product page
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Caption: GHS Hazard Profile for Ethyl Glycolate.

Physical and Chemical Properties

A summary of the key physical and chemical properties of ethyl glycolate is provided below.

Property Value Reference
Molecular Formula CaHsOs3 [1112114]
Molecular Weight 104.10 - 104.11 g/mol [11121[71
Appearance Clear, colorless liquid [1][3][8]
Boiling Point 158 - 159 °C [3114]
Flash Point 62 °C / 143.6 °F (closed cup) [3]
Density / Specific Gravity 1.080 - 1.1 g/mL at 25 °C [31[4]
Vapor Density 3.6 [31[8]
Refractive Index 1.419 (at 20 °C) [4]
Water Solubility Very soluble [41[8]
Partition Coefficient (logP) -0.2 [11[7]
pKa 13.14 (Predicted) [4]

Toxicological Profile

The toxicological properties of ethyl glycolate have not been fully investigated.[2][3] However,
available data indicates it is an irritant and can cause systemic effects at high doses.
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Effect Observation Reference

o LDLo (Lethal dose low,
Acute Toxicity (Rat) ) ) [9]
intraperitoneal) = 1,500 mg/kg

Skin Irritation Causes skin irritation. [11[2][5]18]

Eye Irritation Causes serious eye irritation. [1112]15]18]

_ o May cause respiratory tract
Respiratory lIrritation - [1][5]8]
irritation.

Symptoms of overexposure
_ may include headache,
Systemic Effects . _ [21[3]
dizziness, tiredness, nausea,

and vomiting.

Mutagenic/Reproductive

No information available. [3]
Effects

Safe Handling, Storage, and Emergency Procedures

Adherence to strict safety protocols is mandatory when working with ethyl glycolate.

Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Use only outdoors or in a well-ventilated area, such as under a
chemical fume hood, to avoid the accumulation of vapors.[8][10]

» Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[3][8] Avoid
contact with eyes, skin, and clothing.[8]

o Safe Handling Practices: Keep away from heat, sparks, open flames, and other ignition
sources.[2][3] Avoid breathing mist, vapors, or spray.[3]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield.[8]

o Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[8]
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o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required. If workplace conditions warrant a respirator, a program
that meets OSHA or European standards must be followed.[8]

Storage

o Store in a dry, cool, and well-ventilated place.[2][6][8]
o Keep containers tightly closed when not in use.[2][3][8]

» Store away from incompatible materials and sources of ignition.[2][8]

Emergency Procedures

The following workflow outlines the general response to an incident involving ethyl glycolate.
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Incident Occurs
(Exposure or Spill)

Type of Incident?

Spill

@emical Spill

1. Evacuate & Ventilate Area

:

2. Remove Ignition Sources

;

3. Seek Immediate 3. Contain with Inert Material
Medical Attention (e.g., sand, earth)

Exposure

Personnel Expo

1. Remove from exposure
(Move to fresh air)

2. Administer First Aid
(Rinse skin/eyes for 15 min)

4. Collect & Place in Sealed Container

for Disposal

Workflow for Ethyl Glycolate Exposure or Spill

Click to download full resolution via product page
Caption: Workflow for Ethyl Glycolate Exposure or Spill.

First-Aid Measures:
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Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[2][3][8]

Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.[2][3][8]

Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Get
medical attention.[2][3][8]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink 2-4 cupfuls of milk or
water if the person is conscious and alert. Get medical attention.[2][5][8]

Spill and Leak Containment:

Evacuate personnel and secure the area.[5][11]
Remove all sources of ignition.[5][11]
Ensure adequate ventilation.[3]

Absorb the material with an inert substance (e.g., dry sand or earth) and place it into a
suitable, clean, dry, closed container for disposal.[8][11]

Dispose of the waste in accordance with local, state, and federal regulations.[2][3][11]

Fire-Fighting Measures:

Ethyl glycolate is a combustible liquid.[2][3]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or
alcohol-resistant foam.[3][11]

Hazards: Poisonous gases, including carbon monoxide and carbon dioxide, are produced in
a fire.[3][11]

Procedure: Use water spray to keep fire-exposed containers cool.[11]

Methodologies for Key Experiments
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The source Safety Data Sheets (SDSs) for ethyl glycolate provide the results of safety and
hazard testing but do not detail the specific experimental protocols (e.g., OECD, ASTM
guidelines) used. However, the general methodologies for determining these key data points
are standardized.

o GHS Classification Determination: The GHS classification is not the result of a single
experiment but an evaluation of all available data against the criteria set forth in the UN GHS
"Purple Book". For instance, the "Skin Irritation, Category 2" classification is typically based
on results from in vivo animal studies (like the Draize rabbit test) or validated in vitro
methods that measure cell viability or tissue damage after exposure. The weight of evidence
from all available sources is used to make the final classification.

o Flash Point Measurement: The flash point is the lowest temperature at which a liquid can
form an ignitable mixture in the air near its surface. For ethyl glycolate, this was determined
using a "closed-cup" method. In a typical closed-cup test (e.g., Pensky-Martens or Tag
Closed Cup), the liquid is heated in a sealed container at a controlled rate. An ignition source
is periodically introduced into the vapor space inside the cup. The flash point is the
temperature at which a flash is observed.

o Acute Toxicity (LDL0): The LDLo (Lethal Dose Low) is the lowest dose of a substance
reported to have caused death in a particular animal species under specific test conditions.
The reported value of 1,500 mg/kg for rats was determined via intraperitoneal injection.[9] In
such a study, different doses of the substance are administered to groups of animals, and
mortality is observed over a set period. This data helps identify the potential for acute toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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